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Compound of Interest |

Compound Name: 2-Chloro-5-cyclopropoxyaniline
Cat. No.: B14830598
Get Quote

2-Chloro-5-nitroaniline is a substituted aromatic amine that serves as a key intermediate in the
synthesis of various organic compounds, including dyes, pigments, and potentially, active
pharmaceutical ingredients.[1] Its molecular structure, featuring a chlorine atom, a nitro group,
and an amino group on a benzene ring, confers a high degree of reactivity and a significant
toxicological profile.[1] This guide provides a detailed examination of its hazard profile, outlines
protocols for safe handling and emergency response, and is intended for professionals in
research and development who may handle this or structurally related compounds. The
causality behind the stringent protocols described herein stems from the compound's
classification as highly toxic upon acute exposure through all primary routes—oral, dermal, and
inhalation.[2][3]

Section 1: Hazard Identification and Comprehensive
Risk Assessment

A thorough understanding of a chemical's hazards is the foundation of laboratory safety. For 2-
Chloro-5-nitroaniline, the risks are severe, necessitating stringent control measures. The
compound is classified as fatal if swallowed, in contact with skin, or if inhaled.[2][3]
Furthermore, it is suspected of causing genetic defects and may cause damage to organs
through prolonged or repeated exposure.[3]
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GHS Classification and Toxicological Summary

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazard information. The classifications for 2-
Chloro-5-nitroaniline are summarized below.
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Data sourced from multiple safety data sheets.[2][3][4][5]
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The primary target organs for this compound include the blood and the hematopoietic system.
[1][5] Exposure can lead to methemoglobinemia, a condition where the iron in hemoglobin is
oxidized, rendering it unable to transport oxygen effectively.[6][7]

Section 2: Protocol for Safe Handling, Storage, and
Engineering Controls

Given the high acute toxicity of 2-Chloro-5-nitroaniline, a multi-layered approach to risk
mitigation is essential. This involves a combination of engineering controls, administrative
procedures, and personal protective equipment (PPE).

Engineering Controls: The First Line of Defense

The primary principle is to minimize the possibility of exposure. All work with 2-Chloro-5-
nitroaniline must be conducted in a properly functioning chemical fume hood.[6] The fume hood
acts as the primary containment, protecting the user from inhaling the dust or vapors. For
procedures that may generate dust, a glovebox or other closed system provides an even
higher level of containment.[3]

Standard Operating Procedure (SOP) for Handling

» Preparation: Before handling, ensure the chemical fume hood is operational. Designate a
specific area within the hood for the work and cover the surface with absorbent, disposable
bench paper.

o Personal Protective Equipment (PPE): Don a lab coat, chemical-resistant gloves (inspected
for integrity before use), and tightly fitting safety goggles.[2] For handling larger quantities or
when there is a risk of splashing, a face shield is also required.

e Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood.
Use non-sparking tools to prevent ignition sources.[2]

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[3] Decontaminate all equipment used.

o Waste Disposal: All contaminated materials (gloves, bench paper, etc.) and excess chemical
must be disposed of as hazardous waste in a clearly labeled, sealed container, following

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://pdf.benchchem.com/146/physical_and_chemical_properties_of_2_Chloro_5_nitroaniline.pdf
https://www.fishersci.com/store/msds?partNumber=AC109575000&productDescription=2-CHLORO-5-NITROANILINE%2C+500GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/67941.pdf
https://haz-map.com/Agents/3088
https://pim-resources.coleparmer.com/sds/67941.pdf
https://www.tcichemicals.com/BE/en/sds/C0403_EU_6N.pdf
https://www.echemi.com/sds/2-chloro-5-nitroaniline-temppid160705008816.html
https://www.echemi.com/sds/2-chloro-5-nitroaniline-temppid160705008816.html
https://www.tcichemicals.com/BE/en/sds/C0403_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14830598?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

institutional and local regulations.[2][3]

Storage Requirements

2-Chloro-5-nitroaniline should be stored in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1][5]
The container must be kept tightly sealed.[2][4] The storage area should be locked and
accessible only to authorized personnel.[2][3]
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Caption: Emergency first-aid response flowchart for exposure.

Conclusion

2-Chloro-5-nitroaniline is a highly hazardous substance that demands the utmost respect and
adherence to stringent safety protocols. Its high acute toxicity, coupled with the potential for
long-term health effects, necessitates a comprehensive safety plan encompassing engineering
controls, meticulous handling procedures, and thorough emergency preparedness. By
understanding the underlying reasons for these precautions—the compound's ability to cause
systemic toxicity and potential genetic damage—researchers can work safely and responsibly,
ensuring both personal safety and the integrity of their research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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